Cas no 1546665-72-8 (3,5-diethyl-1-(1-methoxypropan-2-yl)-1H-pyrazol-4-amine)

3,5-Diethyl-1-(1-methoxypropan-2-yl)-1H-pyrazol-4-amine is a substituted pyrazole derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a diethyl-substituted pyrazole core, coupled with a methoxypropan-2-yl group at the N1 position, enhancing its steric and electronic properties. The amine functionality at the 4-position offers reactivity for further derivatization, making it a versatile intermediate in synthetic chemistry. This compound may exhibit favorable solubility and stability due to its balanced hydrophobic and polar moieties. Its tailored design suggests utility in the development of bioactive molecules, particularly in modulating biological targets where pyrazole scaffolds are of interest.

3,5-diethyl-1-(1-methoxypropan-2-yl)-1H-pyrazol-4-amine structure

1546665-72-8 structure

Product Name:3,5-diethyl-1-(1-methoxypropan-2-yl)-1H-pyrazol-4-amine

CAS No:1546665-72-8

MF:C₁₁H₂₁N₃O

MW:211.30394244194

CID:6201718

PubChem ID:82702605

Update Time:2025-06-14

3,5-diethyl-1-(1-methoxypropan-2-yl)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

- 3,5-diethyl-1-(1-methoxypropan-2-yl)-1H-pyrazol-4-amine
- 1546665-72-8
- AKOS021020314
- EN300-1106143
- Inchi： 1S/C11H21N3O/c1-5-9-11(12)10(6-2)14(13-9)8(3)7-15-4/h8H,5-7,12H2,1-4H3
- InChI Key： XRYBMMCMARNHHA-UHFFFAOYSA-N
- SMILES： O(C)CC(C)N1C(CC)=C(C(CC)=N1)N

Computed Properties

Exact Mass: 211.168462302g/mol
Monoisotopic Mass: 211.168462302g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 5
Complexity: 189
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 53.1Å²

3,5-diethyl-1-(1-methoxypropan-2-yl)-1H-pyrazol-4-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1106143-0.05g	3,5-diethyl-1-(1-methoxypropan-2-yl)-1H-pyrazol-4-amine	1546665-72-8	95%	0.05g	$827.0	2023-10-27
Enamine	EN300-1106143-0.1g	3,5-diethyl-1-(1-methoxypropan-2-yl)-1H-pyrazol-4-amine	1546665-72-8	95%	0.1g	$867.0	2023-10-27
Enamine	EN300-1106143-0.25g	3,5-diethyl-1-(1-methoxypropan-2-yl)-1H-pyrazol-4-amine	1546665-72-8	95%	0.25g	$906.0	2023-10-27
Enamine	EN300-1106143-0.5g	3,5-diethyl-1-(1-methoxypropan-2-yl)-1H-pyrazol-4-amine	1546665-72-8	95%	0.5g	$946.0	2023-10-27
Enamine	EN300-1106143-1.0g	3,5-diethyl-1-(1-methoxypropan-2-yl)-1H-pyrazol-4-amine	1546665-72-8		1g	$1214.0	2023-06-10
Enamine	EN300-1106143-2.5g	3,5-diethyl-1-(1-methoxypropan-2-yl)-1H-pyrazol-4-amine	1546665-72-8	95%	2.5g	$1931.0	2023-10-27
Enamine	EN300-1106143-5.0g	3,5-diethyl-1-(1-methoxypropan-2-yl)-1H-pyrazol-4-amine	1546665-72-8		5g	$3520.0	2023-06-10
Enamine	EN300-1106143-10.0g	3,5-diethyl-1-(1-methoxypropan-2-yl)-1H-pyrazol-4-amine	1546665-72-8		10g	$5221.0	2023-06-10
Enamine	EN300-1106143-1g	3,5-diethyl-1-(1-methoxypropan-2-yl)-1H-pyrazol-4-amine	1546665-72-8	95%	1g	$986.0	2023-10-27
Enamine	EN300-1106143-5g	3,5-diethyl-1-(1-methoxypropan-2-yl)-1H-pyrazol-4-amine	1546665-72-8	95%	5g	$2858.0	2023-10-27

3,5-diethyl-1-(1-methoxypropan-2-yl)-1H-pyrazol-4-amine Related Literature

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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Additional information on 3,5-diethyl-1-(1-methoxypropan-2-yl)-1H-pyrazol-4-amine

Comprehensive Overview of 3,5-diethyl-1-(1-methoxypropan-2-yl)-1H-pyrazol-4-amine (CAS No. 1546665-72-8)

3,5-diethyl-1-(1-methoxypropan-2-yl)-1H-pyrazol-4-amine (CAS No. 1546665-72-8) is a specialized organic compound belonging to the pyrazole amine class. Its unique molecular structure, featuring diethyl groups and a methoxypropan-2-yl substituent, makes it a subject of interest in pharmaceutical and agrochemical research. This compound is often explored for its potential applications in drug discovery, particularly in modulating biological pathways. Researchers are increasingly focusing on its synthetic versatility and bioactivity, aligning with the growing demand for novel small-molecule therapeutics.

The compound's CAS No. 1546665-72-8 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Recent trends in AI-driven drug discovery and computational chemistry have amplified interest in such molecules, as they are frequently used in virtual screening and structure-activity relationship (SAR) studies. Questions like "What are the applications of pyrazole amines in medicine?" or "How is 3,5-diethyl-1-(1-methoxypropan-2-yl)-1H-pyrazol-4-amine synthesized?" are commonly searched, reflecting its relevance in modern research.

From a synthetic chemistry perspective, the methoxypropan-2-yl moiety in this compound introduces steric and electronic effects that influence its reactivity. This feature is particularly valuable in designing targeted inhibitors or ligands for enzymatic studies. The compound's amine group further enhances its utility as a building block for derivatization, catering to the needs of high-throughput screening platforms. Such attributes align with the industry's shift toward fragment-based drug design and precision chemistry.

Environmental and safety profiles of 3,5-diethyl-1-(1-methoxypropan-2-yl)-1H-pyrazol-4-amine are also under scrutiny, given the emphasis on green chemistry and sustainable practices. Researchers are investigating its biodegradability and eco-friendly synthesis routes, addressing concerns raised by regulatory bodies and environmentally conscious consumers. Searches like "Is CAS 1546665-72-8 biodegradable?" or "Sustainable synthesis of pyrazole derivatives" highlight these emerging priorities.

In conclusion, 3,5-diethyl-1-(1-methoxypropan-2-yl)-1H-pyrazol-4-amine (CAS No. 1546665-72-8) represents a multifaceted compound with significant potential in life sciences and material chemistry. Its structural complexity and functional adaptability make it a valuable candidate for interdisciplinary research, bridging gaps between chemical innovation and real-world applications. As the scientific community continues to explore its properties, this compound is poised to play a pivotal role in advancing next-generation therapeutics and smart materials.